Cas no 88302-02-7 (4,6-Nonanedione, 5-[(dimethylamino)methylene]-)

4,6-Nonanedione, 5-[(dimethylamino)methylene]- structure
88302-02-7 structure
Product Name:4,6-Nonanedione, 5-[(dimethylamino)methylene]-
CAS No:88302-02-7
MF:C12H21NO2
MW:211.30064368248
CID:638243
PubChem ID:71409381
Update Time:2025-04-19

4,6-Nonanedione, 5-[(dimethylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Nonanedione, 5-[(dimethylamino)methylene]-
    • 5-(dimethylaminomethylidene)nonane-4,6-dione
    • 5-[(Dimethylamino)methylidene]nonane-4,6-dione
    • DTXSID20829134
    • 88302-02-7
    • Inchi: 1S/C12H21NO2/c1-5-7-11(14)10(9-13(3)4)12(15)8-6-2/h9H,5-8H2,1-4H3
    • InChI Key: PHUKNCYAHVFLSF-UHFFFAOYSA-N
    • SMILES: O=C(/C(=C\N(C)C)/C(CCC)=O)CCC

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.4Ų
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk